Cas no 1539009-27-2 (1-1-(3-methylphenyl)cyclopropylethan-1-amine)

1-(1-(3-Methylphenyl)cyclopropyl)ethan-1-amine is a cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structural features, including the cyclopropyl ring and aromatic methyl substitution, contribute to its stability and reactivity, making it a versatile intermediate in organic synthesis. The compound’s rigid cyclopropyl scaffold may enhance binding affinity in biologically active molecules, while the amine functionality allows for further derivatization. Its well-defined molecular structure ensures consistent performance in reactions such as reductive amination or nucleophilic substitutions. This compound is particularly valuable in the development of novel bioactive compounds, where precise steric and electronic properties are critical. Suitable for controlled environments, it requires handling under inert conditions to preserve integrity.
1-1-(3-methylphenyl)cyclopropylethan-1-amine structure
1539009-27-2 structure
Product Name:1-1-(3-methylphenyl)cyclopropylethan-1-amine
CAS No:1539009-27-2
MF:C12H17N
MW:175.270083189011
CID:5898523
PubChem ID:83683116
Update Time:2025-10-19

1-1-(3-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(3-methylphenyl)cyclopropylethan-1-amine
    • 1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
    • 1539009-27-2
    • EN300-1834838
    • Inchi: 1S/C12H17N/c1-9-4-3-5-11(8-9)12(6-7-12)10(2)13/h3-5,8,10H,6-7,13H2,1-2H3
    • InChI Key: DSHHQAKVAPABPC-UHFFFAOYSA-N
    • SMILES: NC(C)C1(C2C=CC=C(C)C=2)CC1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

1-1-(3-methylphenyl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1834838-0.05g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
0.05g
$1068.0 2023-09-19
Enamine
EN300-1834838-0.1g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
0.1g
$1119.0 2023-09-19
Enamine
EN300-1834838-0.25g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
0.25g
$1170.0 2023-09-19
Enamine
EN300-1834838-0.5g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
0.5g
$1221.0 2023-09-19
Enamine
EN300-1834838-1.0g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
1g
$1272.0 2023-06-01
Enamine
EN300-1834838-2.5g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
2.5g
$2492.0 2023-09-19
Enamine
EN300-1834838-5.0g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
5g
$3687.0 2023-06-01
Enamine
EN300-1834838-10.0g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
10g
$5467.0 2023-06-01
Enamine
EN300-1834838-1g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
1g
$1272.0 2023-09-19
Enamine
EN300-1834838-5g
1-[1-(3-methylphenyl)cyclopropyl]ethan-1-amine
1539009-27-2
5g
$3687.0 2023-09-19

Additional information on 1-1-(3-methylphenyl)cyclopropylethan-1-amine

Introduction to 1-1-(3-methylphenyl)cyclopropylethan-1-amine (CAS No. 1539009-27-2)

1-1-(3-methylphenyl)cyclopropylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1539009-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines a phenyl ring with a cyclopropyl group, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of more complex pharmacological agents.

The structural motif of 1-1-(3-methylphenyl)cyclopropylethan-1-amine consists of a cyclopropylamine moiety attached to a benzene ring substituted with a methyl group at the 3-position. This particular arrangement of functional groups creates a molecule with distinct electronic and steric properties, which can influence its interactions with biological targets. The presence of the cyclopropyl group, in particular, is known to introduce rigidity into the molecular structure, potentially enhancing binding affinity and selectivity in drug-like molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl groups, as this structural feature has been shown to improve metabolic stability and oral bioavailability. The compound 1-1-(3-methylphenyl)cyclopropylethan-1-amine exemplifies this trend, as it combines the advantages of cyclopropyl-containing scaffolds with the aromatic system provided by the phenyl ring.

One of the most compelling aspects of 1-1-(3-methylphenyl)cyclopropylethan-1-amine is its potential as a precursor in the synthesis of more sophisticated pharmacophores. Researchers have utilized similar structural motifs in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and oncology. The amine functionality in 1-1-(3-methylphenyl)cyclopropylethan-1-amine provides a reactive site for further derivatization, allowing chemists to explore diverse chemical spaces and optimize biological activity.

Recent studies have highlighted the importance of optimizing molecular properties such as lipophilicity and polar surface area (PSA) when designing novel drug candidates. The structural features of 1-1-(3-methylphenyl)cyclopropylethan-1-amine, including its aromatic ring and cyclopropyl group, contribute to an optimal balance between these properties. This balance is crucial for achieving favorable pharmacokinetic profiles, including good solubility and membrane permeability.

The synthesis of 1-1-(3-methylphenyl)cyclopropylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and palladium-catalyzed cross-coupling reactions. The choice of synthetic strategy depends on factors such as starting material availability, reaction conditions, and scalability considerations.

In addition to its synthetic utility, 1-1-(3-methylphenyl)cyclopropylethan-1-amine has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions could make it a valuable tool for studying disease mechanisms and developing new therapeutic interventions.

The pharmaceutical industry continues to explore novel chemical entities like 1-1-(3-methylphenyl)cyclopropylethan-1-amine as part of their drug discovery efforts. The combination of structural diversity and functional flexibility makes this compound an attractive candidate for further investigation. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their pharmacological potential.

One area where compounds like 1-1-(3-methylphenyl)cyclopropylethan-1-amine show promise is in the treatment of neurological disorders. The ability to modulate neurotransmitter systems is critical for addressing conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of this molecule may enable it to interact with specific receptors or enzymes in ways that conventional drugs cannot.

Another emerging application is in the field of immunomodulation. There is increasing evidence that small molecules can influence immune cell function by interacting with receptors or signaling pathways. 1-1-(3-methylphenyl)cyclopropylethan-1-amine could potentially be developed into a therapeutic agent that modulates immune responses for treating autoimmune diseases or enhancing vaccine efficacy.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. However, the structural design of 1-1-(3-methylphenyl)cyclopropylethan-1-amine may offer solutions to these problems. By fine-tuning its chemical properties through derivatization strategies, researchers can enhance solubility while maintaining biological activity.

In conclusion, 1539009 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no 1539009 27 2 CAS no .

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.